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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzyl alcohol

Cat. No.: B133546

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,4-Trifluorobenzyl alcohol
(CAS Number: 144284-24-2), a fluorinated aromatic alcohol of increasing interest in medicinal
chemistry and materials science. This document consolidates its chemical and physical
properties, safety information, a detailed experimental protocol for its synthesis, and its
applications, particularly as a building block in the development of novel therapeutics. The
strategic placement of three fluorine atoms on the phenyl ring imparts unique electronic
properties and metabolic stability, making it a valuable intermediate for drug discovery.

Chemical and Physical Properties

2,3,4-Trifluorobenzyl alcohol is a trifluorinated derivative of benzyl alcohol. The presence and
specific arrangement of the fluorine atoms significantly influence its physicochemical
characteristics.
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Property Value

CAS Number 144284-24-2
Molecular Formula C7HsFs0

Molecular Weight 162.11 g/mol

Boiling Point 155.5°C at 760 mmHg
Density 1.285 g/cm3

Flash Point 53.9°C

Refractive Index 1.47

LogP 1.59620

PSA (Polar Surface Area) 20.23000

Vapor Pressure

0.261 mmHg at 25°C

INChl Key

LOZFHOHUIYBNCJ-UHFFFAOYSA-N

Safety and Handling

2,3,4-Trifluorobenzyl alcohol is classified as an irritant. Standard laboratory safety protocols

should be strictly followed when handling this compound.

. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
o _ H315: Causes skin
Skin Irritant GHSO07 Warning o
irritation
] ] H319: Causes serious
Eye Irritant GHSO07 Warning o
eye irritation
Respiratory Tract ] H335: May cause
) GHSO07 Warning ) o
Irritant respiratory irritation
Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P405: Store locked up.
e P501: Dispose of contents/container to an approved waste disposal plant.

Synthesis of 2,3,4-Trifluorobenzyl Alcohol

A common and effective method for the synthesis of 2,3,4-Trifluorobenzyl alcohol is the
reduction of its corresponding carboxylic acid, 2,3,4-Trifluorobenzoic acid.

Experimental Protocol: Reduction of 2,3,4-
Trifluorobenzoic Acid

This protocol is based on standard chemical reduction procedures for aromatic carboxylic
acids.

Materials:

2,3,4-Trifluorobenzoic acid (1 eq.)

Lithium aluminum hydride (LiAlH4) (2-3 eq.)

Anhydrous tetrahydrofuran (THF)

Diethyl ether
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1 M Hydrochloric acid (HCI)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
o Saturated aqueous sodium chloride (NaCl) solution (brine)
o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar and a reflux
condenser is placed under an inert atmosphere (e.g., nitrogen or argon).

o Reagent Addition: Anhydrous THF is added to the flask, followed by the slow, portion-wise
addition of lithium aluminum hydride (LiAlH4) while stirring in an ice bath to control the initial
exothermic reaction.

o Substrate Addition: 2,3,4-Trifluorobenzoic acid, dissolved in a minimal amount of anhydrous
THF, is added dropwise to the stirred suspension of LiAlH4 in THF at 0°C.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to reflux. The progress of the reaction is monitored by Thin
Layer Chromatography (TLC) until the starting material is consumed.

¢ Quenching: The reaction flask is cooled in an ice bath, and the excess LiAlHa4 is cautiously
guenched by the sequential, dropwise addition of water, followed by 15% aqueous sodium
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hydroxide, and then more water.

o Workup: The resulting suspension is filtered, and the solid aluminum salts are washed
thoroughly with diethyl ether. The combined organic filtrates are then washed sequentially
with 1 M HCI, saturated NaHCOs solution, and brine.

e Drying and Concentration: The organic layer is dried over anhydrous MgSOa4 or NazSOa,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude 2,3,4-Trifluorobenzyl alcohol.

 Purification: The crude product can be further purified by silica gel column chromatography
or distillation under reduced pressure to obtain the final product with high purity.

Synthesis Pathway Diagram

—————————————————
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Reduction Lithium Aluminum Hydride (LiAIH4)
in Anhydrous THF

2,3,4-Trifluorobenzoic Acid 2,3,4-Trifluorobenzyl Alcohol

Click to download full resolution via product page

Caption: Synthesis of 2,3,4-Trifluorobenzyl alcohol via reduction of the corresponding
benzoic acid.

Applications in Drug Development and Research

The incorporation of fluorine atoms into organic molecules is a widely used strategy in
medicinal chemistry to enhance the metabolic stability, binding affinity, and lipophilicity of drug
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candidates.[1] 2,3,4-Trifluorobenzyl alcohol serves as a valuable building block in this
context.

o Pharmaceutical Intermediates: It is a key precursor in the synthesis of more complex active
pharmaceutical ingredients (APIs). The benzyl alcohol moiety can be readily oxidized to an
aldehyde or carboxylic acid, or converted to a leaving group for nucleophilic substitution,
allowing for its incorporation into a wide range of molecular scaffolds.

e Fine-Tuning of Biological Activity: The trifluorinated phenyl ring can modulate the electronic
properties and conformation of a molecule, which can lead to improved efficacy and
selectivity for its biological target.

e Agrochemicals and Materials Science: Beyond pharmaceuticals, this compound and its
derivatives are utilized in the development of new agrochemicals and advanced materials
where thermal stability and specific electronic properties are desired.

While specific drugs containing the 2,3,4-trifluorobenzyl moiety are not yet prevalent in the
market, the general class of fluorinated benzyl alcohols is integral to ongoing research and
development efforts across the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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